Cas no 54378-44-8 (Benzene, 1,1'-methylenebis[4-(1-phenylethenyl)-)

Benzene, 1,1'-methylenebis[4-(1-phenylethenyl)- structure
54378-44-8 structure
Product Name:Benzene, 1,1'-methylenebis[4-(1-phenylethenyl)-
CAS No:54378-44-8
MF:C29H24
MW:372.500867843628
CID:354763
PubChem ID:71364716
Update Time:2025-04-19

Benzene, 1,1'-methylenebis[4-(1-phenylethenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1-(1-phenylethenyl)-4-[[4-(1-phenylethenyl)phenyl]methyl]benzene
    • DTXSID20788171
    • 54378-44-8
    • Bis[4-(1-phenylvinyl)phenyl]methan
    • 1,1'-{Methylenebis[(4,1-phenylene)ethene-1,1-diyl]}dibenzene
    • Benzene, 1,1'-methylenebis[4-(1-phenylethenyl)-
    • Inchi: 1S/C29H24/c1-22(26-9-5-3-6-10-26)28-17-13-24(14-18-28)21-25-15-19-29(20-16-25)23(2)27-11-7-4-8-12-27/h3-20H,1-2,21H2
    • InChI Key: DVBGXXQHOOQCIZ-UHFFFAOYSA-N
    • SMILES: C(C1C=CC(C(=C)C2C=CC=CC=2)=CC=1)C1C=CC(C(=C)C2C=CC=CC=2)=CC=1

Computed Properties

  • Exact Mass: 372.18792
  • Monoisotopic Mass: 372.187800766g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 6
  • Complexity: 466
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 9.2
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
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